Cas no 1226433-66-4 (N-2-(4-fluorophenoxy)ethyl-2-{2-(pyrimidin-2-yl)amino-1,3-thiazol-4-yl}acetamide)

• Product Name: N-2-(4-fluorophenoxy)ethyl-2-{2-(pyrimidin-2-yl)amino-1,3-thiazol-4-yl}acetamide
• CAS No: 1226433-66-4
• MF: C₁₇H₁₆FN₅O₂S
• MW: 373.404644966125
• CID: 6309269
• PubChem ID: 49677895
• Update Time: 2025-10-28

N-2-(4-fluorophenoxy)ethyl-2-{2-(pyrimidin-2-yl)amino-1,3-thiazol-4-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-2-(4-fluorophenoxy)ethyl-2-{2-(pyrimidin-2-yl)amino-1,3-thiazol-4-yl}acetamide
• N-[2-(4-fluorophenoxy)ethyl]-2-[2-(pyrimidin-2-ylamino)-1,3-thiazol-4-yl]acetamide
• VU0528716-1
• 1226433-66-4
• N-[2-(4-fluorophenoxy)ethyl]-2-{2-[(pyrimidin-2-yl)amino]-1,3-thiazol-4-yl}acetamide
• AKOS024528125
• N-(2-(4-fluorophenoxy)ethyl)-2-(2-(pyrimidin-2-ylamino)thiazol-4-yl)acetamide
• F5949-0011

• Inchi： 1S/C17H16FN5O2S/c18-12-2-4-14(5-3-12)25-9-8-19-15(24)10-13-11-26-17(22-13)23-16-20-6-1-7-21-16/h1-7,11H,8-10H2,(H,19,24)(H,20,21,22,23)
• InChI Key： ZHOWDYXESUOECV-UHFFFAOYSA-N
• SMILES： S1C(NC2N=CC=CN=2)=NC(=C1)CC(NCCOC1C=CC(=CC=1)F)=O

Computed Properties

• Exact Mass: 373.10087411g/mol
• Monoisotopic Mass: 373.10087411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 117Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on N-2-(4-fluorophenoxy)ethyl-2-{2-(pyrimidin-2-yl)amino-1,3-thiazol-4-yl}acetamide

N-2-(4-fluorophenoxy)ethyl-2-{2-(pyrimidin-2-yl)amino-1,3-thiazol-4-yl}acetamide (CAS No. 1226433-66-4): A Comprehensive Overview

In the ever-evolving field of medicinal chemistry and drug discovery, N-2-(4-fluorophenoxy)ethyl-2-{2-(pyrimidin-2-yl)amino-1,3-thiazol-4-yl}acetamide (CAS No. 1226433-66-4) has emerged as a compound of significant interest. This molecule, with its unique structural features, has garnered attention from researchers and pharmaceutical developers alike. Its complex name reflects its intricate chemical architecture, which combines a fluorophenoxy group, a pyrimidinylamino-thiazole moiety, and an acetamide linkage, making it a fascinating subject for study.

The N-2-(4-fluorophenoxy)ethyl-2-{2-(pyrimidin-2-yl)amino-1,3-thiazol-4-yl}acetamide is part of a broader class of compounds that are being explored for their potential therapeutic applications. Recent trends in drug development highlight the importance of such molecules in targeting specific biological pathways. For instance, the integration of pyrimidine and thiazole rings is a common strategy in designing kinase inhibitors, which are pivotal in treating various diseases. This has led to increased searches for "pyrimidine-thiazole hybrid molecules" and "fluorophenoxy derivatives in drug design," reflecting the growing curiosity in this area.

From a chemical perspective, CAS No. 1226433-66-4 exhibits several noteworthy properties. The presence of the 4-fluorophenoxy group enhances the compound's lipophilicity, which can influence its pharmacokinetic profile. Meanwhile, the pyrimidin-2-ylamino and thiazol-4-yl components contribute to its ability to engage in hydrogen bonding and π-π stacking interactions, crucial for binding to biological targets. These features make it a valuable scaffold for further derivatization and optimization in medicinal chemistry projects.

The potential applications of N-2-(4-fluorophenoxy)ethyl-2-{2-(pyrimidin-2-yl)amino-1,3-thiazol-4-yl}acetamide are vast. Researchers are particularly interested in its role as a intermediate in the synthesis of more complex molecules. Given the current focus on personalized medicine and targeted therapies, compounds like this are often searched in contexts such as "small molecule inhibitors for cancer therapy" or "novel heterocyclic compounds in drug discovery." Its structural versatility allows it to be modified for various biological activities, aligning with the demand for innovative therapeutic agents.

In the context of market dynamics, the demand for specialized chemical intermediates like CAS No. 1226433-66-4 is on the rise. Pharmaceutical companies and research institutions are increasingly seeking high-purity compounds to support their R&D efforts. This trend is reflected in search queries such as "buy N-2-(4-fluorophenoxy)ethyl-2-{2-(pyrimidin-2-yl)amino-1,3-thiazol-4-yl}acetamide" and "suppliers of fluorophenoxy-thiazole derivatives." The compound's relevance in cutting-edge research ensures its continued importance in the chemical and pharmaceutical industries.

Another aspect driving interest in N-2-(4-fluorophenoxy)ethyl-2-{2-(pyrimidin-2-yl)amino-1,3-thiazol-4-yl}acetamide is its potential in addressing unmet medical needs. With the global emphasis on diseases like cancer, neurodegenerative disorders, and infectious diseases, researchers are exploring diverse chemical libraries for leads. The pyrimidine-thiazole core of this compound is particularly appealing due to its prevalence in FDA-approved drugs, prompting searches like "thiazole-based drugs in clinical trials" and "pyrimidine derivatives for neurodegenerative diseases."

From a synthetic chemistry standpoint, the preparation of CAS No. 1226433-66-4 involves multi-step organic transformations. Key steps often include the coupling of 4-fluorophenoxyethyl groups with thiazole-acetamide precursors, followed by introduction of the pyrimidin-2-ylamino moiety. These processes are of interest to synthetic chemists, as evidenced by search terms like "synthesis of fluorophenoxy-thiazole acetamides" and "optimization of pyrimidinylamino-thiazole coupling reactions." Such queries highlight the technical curiosity surrounding this compound's manufacture.

Quality control and analytical characterization are critical for N-2-(4-fluorophenoxy)ethyl-2-{2-(pyrimidin-2-yl)amino-1,3-thiazol-4-yl}acetamide, especially when it is intended for research or pharmaceutical use. Techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify its purity and structure. This analytical rigor responds to the market's need for reliable chemical standards, as seen in searches for "analytical methods for heterocyclic acetamides" and "certified reference materials for drug intermediates."

Looking ahead, the future of CAS No. 1226433-66-4 appears promising. As drug discovery paradigms shift toward more targeted approaches, the demand for structurally sophisticated intermediates will likely grow. The compound's unique combination of fluorophenoxy, thiazole, and pyrimidine elements positions it well for continued exploration. Whether as a building block for new therapeutics or a subject of mechanistic studies, N-2-(4-fluorophenoxy)ethyl-2-{2-(pyrimidin-2-yl)amino-1,3-thiazol-4-yl}acetamide is poised to remain a compound of significant scientific and commercial interest.

In conclusion, N-2-(4-fluorophenoxy)ethyl-2-{2-(pyrimidin-2-yl)amino-1,3-thiazol-4-yl}acetamide (CAS No. 1226433-66-4) represents a compelling example of modern medicinal chemistry. Its intricate structure, potential applications, and relevance to current therapeutic challenges make it a subject worthy of attention. As research progresses and new discoveries emerge, this compound may well find its place in the next generation of pharmaceutical innovations, answering the pressing needs reflected in today's most frequent scientific queries.